Cas no 40341-23-9 (2-Aminothiophene-3-carbaldehyde)

• Product Name: 2-Aminothiophene-3-carbaldehyde
• CAS No: 40341-23-9
• Molecular Formula: C₅H₅NOS
• Molecular Weight: 127.1643
• CID: 1092708
• PubChem ID: 10261099

2-Aminothiophene-3-carbaldehyde Properties

Names and Identifiers

• 2-Aminothiophene-3-carbaldehyde
• 2-Amino-3-formylthiophene
• 3-Thiophenecarboxaldehyde, 2-amino-
• 40341-23-9
• AKOS006339623
• SCHEMBL134580
• DB-260693
• 2-Amino-thiophene-3-carbaldehyde
• XDCLULRDALXFAX-UHFFFAOYSA-N

• InChIKey： XDCLULRDALXFAX-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5NOS/c6-5-4(3-7)1-2-8-5/h1-3H,6H2
• SMILES： C1=CSC(=C1C=O)N

Computed Properties

• Exact Mass: 127.00918496g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.00918496g/mol
• Heavy Atom Count: 8
• Complexity: 96.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Boiling Point: 294 ºC
• Flash Point: 131 ºC
• Density: 1.369